Cas no 130233-83-9 (3-Heptanone,1,7-bis(4-hydroxyphenyl)-)

3-Heptanone,1,7-bis(4-hydroxyphenyl)- Properties

Names and Identifiers

• 3-Heptanone,1,7-bis(4-hydroxyphenyl)-
• Acerogenin G
• Acetogenin G
• AKOS040761305
• Q27139031
• 130233-83-9
• UR0
• 1,7-bis(4-hydroxyphenyl)heptan-3-one
• CHEMBL1270258
• BRD-K55160318-001-01-6
• ACon1_001183
• CS-0159039
• CHEBI:70700
• AcerogeninG
• MEGxp0_000310
• HY-N9240
• 1,7-bis-(4-hydroxyphenyl)-3-heptanone
• NCGC00169598-01
• 1,7-bis(4-hydroxyphenyl)-3-heptanone
• Acerogenin G, >=95% (LC/MS-ELSD)
• DA-60714
• +Expand

• MDL： MFCD24849364
• InChIKey： QUHYUSAHBDACNG-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H22O3/c20-17(10-7-16-8-13-19(22)14-9-16)4-2-1-3-15-5-11-18(21)12-6-15/h5-6,8-9,11-14,21-22H,1-4,7,10H2
• SMILES： OC1C=CC(CCC(=O)CCCCC2C=CC(O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 298.15689456g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 298.15689456g/mol
• Heavy Atom Count: 22
• Complexity: 313
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• Boiling Point: 526.7±40.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.4 mmHg at 25°C
• Flash Point: 286.4±23.8 °C
• Color/Form: Oil
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether